2-Bromo-1-(2,6-difluorophenyl)ethanone
Overview
Description
2-Bromo-1-(2,6-difluorophenyl)ethanone is a brominated organic compound that is structurally related to various other brominated compounds studied for their chemical properties and potential applications. While the specific compound is not directly studied in the provided papers, related compounds such as 2-bromo-1-arylethanones and other brominated benzophenones have been synthesized and characterized, indicating a broader interest in brominated organic compounds for their utility in chemical synthesis and potential industrial applications.
Synthesis Analysis
The synthesis of brominated compounds similar to 2-Bromo-1-(2,6-difluorophenyl)ethanone often involves halogenation reactions, as seen in the synthesis of 2-bromo-1-(4-hydroxyphenyl)ethanone, where bromine (Br2) was used as the brominating reagent . Additionally, Friedel–Crafts-type alkylation reactions have been employed to synthesize related compounds, such as in the case of bromodifluoro(phenylsulfanyl)methane, which undergoes alkylation with activated aromatic compounds to yield benzophenones . These methodologies suggest potential pathways for the synthesis of 2-Bromo-1-(2,6-difluorophenyl)ethanone, although the specific details would depend on the reactivity of the difluorophenyl group.
Molecular Structure Analysis
The molecular structure of brominated compounds is often confirmed using spectroscopic methods such as NMR, IR, and mass spectrometry. For example, the structure of synthesized 2-bromo-1-(3,4-dimethylphenyl)ethanone and its derivatives was confirmed by elemental analysis, IR, 1H-NMR, and mass spectral analysis . Similarly, the absolute configurations of enantiomerically pure diarylethanes were determined by single-crystal X-ray diffractions . These techniques would be applicable to determine the molecular structure of 2-Bromo-1-(2,6-difluorophenyl)ethanone as well.
Chemical Reactions Analysis
Brominated compounds are known to participate in various chemical reactions. For instance, nucleophilic substitution reactions have been studied between imidazole and various 2-bromo-1-arylethanone derivatives, with computational studies providing insights into the reaction mechanisms . The thermal decomposition of brominated flame retardants, such as BTBPE, has been analyzed, revealing mechanisms that could be relevant to the stability and reactivity of 2-Bromo-1-(2,6-difluorophenyl)ethanone under different conditions .
Physical and Chemical Properties Analysis
The physical and chemical properties of brominated compounds like 2-Bromo-1-(2,6-difluorophenyl)ethanone can be inferred from related studies. For example, the improvement of synthetic technology for 2-bromo-1-(4-hydroxyphenyl)ethanone provided a yield of 64.7% with a purity of 90.2%, indicating the feasibility of high-purity synthesis for such compounds . The reactivity of brominated compounds in the presence of nucleophiles, as well as their potential to form various derivatives, such as thiazoles, highlights their chemical versatility .
Scientific Research Applications
Synthesis Applications
- Synthesis of Derivatives : 2-Bromo-1-arylethanones, including variants like 2-bromo-1-(2,6-difluorophenyl)ethanone, have been studied for their reactions with imidazole, indicating their potential use in synthesizing a variety of chemical compounds. Density Functional Theory (DFT) calculations have been performed to understand these reactions, highlighting the significance of 2-Bromo-1-(2,6-difluorophenyl)ethanone in synthetic chemistry (Erdogan & Erdoğan, 2019).
- Synthesis of Chalcone Analogues : Research has explored the use of α-bromoketones, including 2-bromo-1-aryl ethanones, in synthesizing α,β-unsaturated ketones, which are chalcone analogues. This process employs an electron-transfer chain reaction, signifying the role of 2-Bromo-1-(2,6-difluorophenyl)ethanone in producing various chalcone analogues (Curti, Gellis, & Vanelle, 2007).
Analytical Chemistry
- Identification of Pyrolysis Products : Studies have been conducted on related compounds like 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone hydrochloride for their pyrolysis products. Such studies could be pertinent to understanding the thermal stability and breakdown products of 2-Bromo-1-(2,6-difluorophenyl)ethanone, which can be crucial in various analytical applications (Texter et al., 2018).
Medicinal Chemistry
- Synthesis of Thiazole Derivatives : 2-bromo-1-aryl ethanones, like 2-Bromo-1-(2,6-difluorophenyl)ethanone, have been used to prepare thiazole derivatives. These derivatives have potential applications in medicinal chemistry, such as developing new pharmaceutical compounds (Bashandy, Abdelall, & El-Morsy, 2008).
Environmental Chemistry
- Preparation of Heterocyclic Compounds : Research involving the preparation of heterocyclic thio ethanone derivatives using reactions in aqueous media has been explored. This is relevant for environmental chemistry, as it demonstrates an environmentally friendly process involving compounds similar to 2-Bromo-1-(2,6-difluorophenyl)ethanone (Yang et al., 2004).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-bromo-1-(2,6-difluorophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF2O/c9-4-7(12)8-5(10)2-1-3-6(8)11/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZKLFNHMBFDXEN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)CBr)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40380838 | |
Record name | 2-bromo-1-(2,6-difluorophenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40380838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-(2,6-difluorophenyl)ethanone | |
CAS RN |
56159-89-8 | |
Record name | 2-bromo-1-(2,6-difluorophenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40380838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Difluorophenacyl bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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